Cas no 679805-94-8 (2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-)

2-Thiophenecarbonyl chloride, 5-(1-methylethyl)- structure
679805-94-8 structure
Product Name:2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-
CAS No:679805-94-8
MF:C8H9ClOS
MW:188.674460172653
CID:1722739
PubChem ID:85961655
Update Time:2025-04-21

2-Thiophenecarbonyl chloride, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-
    • DB-398639
    • 5-isopropylthiophene-2-carbonyl chloride
    • 679805-94-8
    • Inchi: 1S/C8H9ClOS/c1-5(2)6-3-4-7(11-6)8(9)10/h3-5H,1-2H3
    • InChI Key: ZFLFQBLVYHCGHF-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=C(C(C)C)S1)=O

Computed Properties

  • Exact Mass: 188.0062638g/mol
  • Monoisotopic Mass: 188.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.3Ų
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